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Compound of Interest

Compound Name: Benzoyl iodide

Cat. No.: B15495994

Essential Safety and Handling Guide for Benzoyl
lodide

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Benzoyl iodide (CAS No. 618-38-2). Adherence to these
guidelines is critical for ensuring laboratory safety and minimizing risks associated with this
chemical.

Summary of Key Safety Data

The following table summarizes important quantitative data for Benzoyl iodide. This
information is crucial for risk assessment and the implementation of appropriate safety
measures.
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Parameter Value Source
Molecular Formula C7HsIO [1]
Molecular Weight 232.02 g/mol [1]
Melting Point 1.5°C [1]
Boiling Point 265°C (estimated) [1]
Flash Point 93.2°C [1]
Density 1.746 g/cm3 [2][3]
Occupational Exposure Limits No data available [4]

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment is mandatory when handling Benzoyl

iodide to prevent contact with skin, eyes, and the respiratory system.[4]

Protection Type

Specification

Eye/Face Protection

Weatr tightly fitting safety goggles with side-
shields conforming to EN 166 (EU) or NIOSH
(US) standards.[4]

Skin Protection

- Gloves: Handle with chemical-impermeable
gloves that have been inspected prior to use.
The selected gloves must satisfy the
specifications of EU Directive 89/686/EEC and
the standard EN 374.[4] Nitrile gloves are a
suitable option.[5] - Clothing: Wear fire/flame
resistant and impervious clothing.[4] A lab coat

is required.[5]

Respiratory Protection

If exposure limits are exceeded or irritation is
experienced, use a full-face respirator with an
appropriate cartridge.[4] Work in a well-
ventilated area, preferably under a chemical

fume hood.
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Safe Handling and Storage Protocol

Engineering Controls:

o Ensure adequate ventilation in the handling area.[4]

e Handle in accordance with good industrial hygiene and safety practices.[4]
o Emergency exits and a risk-elimination area should be established.[4]
Precautions for Safe Handling:

o Preparation: Before starting any work, ensure all necessary PPE is correctly worn. Prepare
all required equipment and reagents.

e Handling:

[e]

Avoid the formation of dust and aerosols.[4]

o

Avoid breathing mist, gas, or vapors.[4]

o

Avoid contact with skin and eyes.[4]

[¢]

Use non-sparking tools to prevent ignition.[4]

[¢]

Implement measures to prevent fire caused by electrostatic discharge.[4]
e Storage:

o Store in a tightly closed container.[4]

o Keep the container in a dry, cool, and well-ventilated place.[4]

o Store away from incompatible materials and foodstuff containers.[4]

Emergency and Disposal Procedures
First-Aid Measures
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Exposure Route

First-Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is
difficult, administer oxygen. If the victim is not
breathing, provide artificial respiration and seek
immediate medical attention. Do not use mouth-
to-mouth resuscitation if the chemical was

ingested or inhaled.[4]

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with soap and plenty of

water. Consult a doctor.[4]

Eye Contact

Rinse with pure water for at least 15 minutes

and consult a doctor.[4]

Ingestion

Rinse the mouth with water. Do not induce
vomiting. Never give anything by mouth to an
unconscious person. Call a doctor or Poison

Control Center immediately.[4]

Spill and Leak Management

e Personal Precautions:

o

[e]

[4]

[e]

o

Ensure adequate ventilation.[4]

[¢]

Remove all sources of ignition.[4]

o Containment and Cleaning Up:

o Collect and arrange for disposal.[4]

Evacuate personnel to a safe area.[4]

Avoid breathing vapors, mist, or gas.[4]

Wear appropriate personal protective equipment, including chemical-impermeable gloves.
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o Keep the chemical in suitable, closed containers for disposal.[4]
o Use spark-proof tools and explosion-proof equipment.[4]

o The collected material should be promptly disposed of in accordance with appropriate

laws and regulations.[4]

Disposal Plan

e The material can be disposed of by removal to a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.[4]

« Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[4]

e Do not discharge into sewer systems.[4]

Workflow for Handling Benzoyl lodide
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Preparation

Assess Risks

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in a Well-Ventilated Area
(Fume Hood)

Emergency'Procedures

Use Non-Sparking Tools In Case of Exposure: In Case of Spill:

Follow First-Aid Measures Evacuate, Ventilate, and Contain

Avoid Inhalation, Ingestion,
and Skin/Eye Contact

Dispvosal

Collect Waste in a
Labeled, Sealed Container

l

Dispose of via Licensed
Chemical Destruction Facility

Click to download full resolution via product page

Caption: Workflow for the safe handling of Benzoyl iodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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